molecular formula C7H7NOS2 B8593191 4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime CAS No. 7675-05-0

4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime

Cat. No. B8593191
CAS RN: 7675-05-0
M. Wt: 185.3 g/mol
InChI Key: NKJXCTRJXFVIAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime is a useful research compound. Its molecular formula is C7H7NOS2 and its molecular weight is 185.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7675-05-0

Product Name

4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime

Molecular Formula

C7H7NOS2

Molecular Weight

185.3 g/mol

IUPAC Name

N-(5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)hydroxylamine

InChI

InChI=1S/C7H7NOS2/c9-8-6-2-4-11-7-5(6)1-3-10-7/h1,3,9H,2,4H2

InChI Key

NKJXCTRJXFVIAX-UHFFFAOYSA-N

Canonical SMILES

C1CSC2=C(C1=NO)C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5,6-dihydrothieno[2,3-b]thiopyran-4-one (5.0 g, 29.4 mmol) in ethanol (98 ml) was added a solution of hydroxylamine hydrochloride (4.9 g, 70.6 mmol) in 2:1 water-ethanol (27 ml). Sodium acetate.3H2O (9.6 g, 70.6 mmol) in 2:1 water-ethanol (27 ml) was added and the solution was heated at reflux for 2 hours. The reaction mixture was concentrated to dryness, water was added and the solid product (5.3 g, 98%) was collected and dried. An analytical sample was prepared by recrystallization from acetonitrile; m.p. 123°-124° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
water ethanol
Quantity
27 mL
Type
reactant
Reaction Step One
Quantity
98 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water ethanol
Quantity
27 mL
Type
reactant
Reaction Step Three

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